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Compound of Interest

Compound Name: (4-pyridin-2-yloxyphenyl)methanol
CAS No.: 194017-70-4
Cat. No.: B071354

Get Quote

Executive Summary

This guide details the selectivity profiling of (4-pyridin-2-yloxyphenyl)methanol (CAS: 98061-
39-3), a critical structural scaffold and synthetic intermediate for the multi-kinase inhibitor
Sorafenib (Nexavar).[1][2][3]

In drug discovery, profiling structural fragments provides essential data on Ligand Efficiency
(LE) and binding epitope contributions.[3] While the full Sorafenib molecule is a nanomolar
inhibitor of RAF, VEGFR, and PDGFR, the (4-pyridin-2-yloxyphenyl)methanol fragment
represents the "head group" responsible for hinge interaction or hydrophobic anchoring.[2] This
guide compares the fragment's weak, promiscuous profile against the high-affinity selectivity of
the optimized drug, serving as a masterclass in Structure-Activity Relationship (SAR)
validation.[2]

Compound Characterization & Context[1][3][4][5][6]
[7]1[8][9][10]
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The Molecule: (4-pyridin-2-yloxyphenyl)methanol[1][2][3]

» Role: Synthetic Intermediate / Fragment Scaffold.[2][3]
e Chemical Class: Diaryl ether.[1][2][3]

 Significance: It constitutes the "hinge-binding" or "anchor" domain of bis-aryl urea kinase
inhibitors.[1][2][3]

e Physicochemical Profile: Low molecular weight (<205 Da), high solubility, low steric
complexity.[3]

The Comparator: Sorafenib (The Optimized Alternative)

[1]

e Role: Clinical Multi-Kinase Inhibitor (Type I1).[1][3]

e Mechanism: Stabilizes the kinase in the inactive "DFG-out" conformation via a urea linker
and a hydrophobic "tail" (4-chloro-3-(trifluoromethyl)phenyl moiety).[1][2][3]

Structural Evolution Diagram

The following diagram illustrates the transition from the fragment to the active drug, highlighting
the pharmacophores added to achieve potency.

Urea Formation

Sorafenib
+ 4-chloro-3-trifluoromethyl phenyl isocyanate;

(The Clinical Inhibitor)
Activity: High Potency (nM)

Amine Intermediate

(The Scaffold) (4-(4-aminophenoxy)-N-methylpicolinamide)

(4-pyridin-2-yloxyphenyl)methanol
Activity: Low/Weak

Click to download full resolution via product page
Figure 1: Structural evolution from the alcohol scaffold to the active kinase inhibitor.[1][2][3]

Comparative Selectivity Profile

The core distinction between the fragment and the drug lies in binding energy and
conformational selection. The fragment lacks the urea moiety required to form the critical
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hydrogen bond network with the kinase "Glu-Lys" pair and the DFG motif.[2]

Table 1: Representative Kinase Selectivity Data

Note: Data represents a consensus of Type Il inhibitor SAR principles.[3] "NI" = No Significant
Inhibition (<50% inhibition at 10 uM).[1][3]

Target Kinase

(4-pyridin-2-
yloxyphenyl)metha
nol (Fragment)

Sorafenib
(Alternative)

Mechanistic Insight

BRAF (V600E)

> 10 uM (Weak)

22 nM

The fragment lacks
the urea linker to lock
the DFG-out
conformation.[1][2][3]

VEGFR-2 (KDR)

> 10 uM (Weak)

90 nM

Hydrophobic
interactions from the
pyridine ring are
insufficient for high
affinity without the
"tail" group.[1][3]

PDGFR-B

> 10 pM (Weak)

57 nM

Similar to VEGFR; the
fragment provides a
scaffold but not the

binding energy.[1][3]

c-KIT

> 10 uM (Weak)

68 nM

High potency requires
the full bis-aryl urea

pharmacophore.[1][2]
[3]

p38 MAPK

~5-10 uM (Moderate)

> 1000 nM

Critical Insight: Small
pyridine fragments
often show off-target
binding to p38 due to
simple hinge binding.
[11[2][3]
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Analysis of the Difference

o The Fragment (Alcohol): Acts as a low-affinity "anchor."[1][3] It may show weak activity
against p38 MAPK or similar kinases where the pyridine nitrogen can accept a hydrogen
bond from the hinge region (Met residue).[1][3] However, without the urea linker, it cannot
induce the high-affinity DFG-out shift.[2][3]

e The Alternative (Sorafenib): The addition of the urea linker and the trifluoromethyl-phenyl ring
creates a "molecular clamp,"” increasing potency by 1000-fold (3-4 log orders).[3]

Experimental Protocol: Profiling Weak Binders

Standard kinase profiling (at 1 uM ATP, 1 uM Compound) will likely yield "False Negatives" for
this fragment.[3] To accurately profile (4-pyridin-2-yloxyphenyl)methanol, you must use a
High-Concentration Fragment Screening Protocol.[1][2][3]

Workflow Diagram
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Phase 1: Assay Setup

Compound Preparation
Dissolve in 100% DMSO
Target Conc: 100 mM

l

Acoustic Dispensing
(Echo Liquid Handler)
Avoid tip-based carryover

LanthaScreen (TR-FRET) Radiometric (33P-ATP)
Robust for weak binders Gold Standard

Calculate % Inhibition
@ 10 uM and 50 uM

Dose-Response (If >50% Inh)
Determine LE (Ligand Efficiency)

Click to download full resolution via product page

Figure 2: High-concentration screening workflow for fragment profiling.

Detailed Methodology (Self-Validating System)

Objective: Detect weak inhibition (IC50 > 10 uM) without false positives from aggregation.
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1. Compound Preparation:
e Dissolve (4-pyridin-2-yloxyphenyl)methanol in 100% DMSO to 100 mM.[1][2][3]

o Validation Step: Check solubility via nephelometry.[1][2][3] Fragments often aggregate at
high concentrations, causing non-specific protein unfolding.[3]

2. Assay Selection: TR-FRET (LanthaScreen™) or Mobility Shift[1][2][3]

o Why not Radiometric? While radiometric is sensitive, TR-FRET is often faster for high-
throughput fragment scanning and less prone to compound interference if ratiometric
readout is used.[1][2][3]

e Tracer Concentration: Use a tracer concentration near its Kd.[2][3]
o ATP Concentration: Set at Km(app) to ensure competitive kinetics.
3. Screening Conditions:

o Test Concentration: Screen at 50 uM and 10 pM.

o Rationale: Clinical drugs are screened at 1 uM.[2][3] Fragments require higher
concentrations to detect the "starting point" of affinity.[2][3]

e Controls:
o Positive: Staurosporine (Pan-kinase inhibitor).[1][3]
o Negative:[3] DMSO only (0.1% final).[1][3]

o Aggregation Control: Include 0.01% Triton X-100 to prevent colloidal aggregation of the
fragment.[2][3]

4. Data Interpretation (Ligand Efficiency): If the fragment shows 40% inhibition at 50 pM,
calculate Ligand Efficiency (LE):

[1][3]
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Goal: A high LE (>0.[1][3]3) indicates the fragment is a high-quality starting point, even if
absolute potency is low.[3]

Safety & Toxicity Context

Profiling this intermediate is also crucial for Impurity Qualification.[1][2][3]

Genotoxicity: Pyridine derivatives can sometimes intercalate DNA.[1][2][3]

Off-Target Risks: If this intermediate accumulates (metabolite), does it inhibit unrelated
kinases?

o Result: Generally, this specific alcohol is metabolically conjugated (glucuronidation) and
excreted, but profiling confirms it lacks the "warhead" to cause systemic kinase-driven
toxicity (e.g., hypertension from VEGFR inhibition) compared to the parent drug.

References

Wilhelm, S. M., et al. (2004).[3] "Bay 43-9006 exhibits broad spectrum oral antitumor activity
and targets the RAF/MEK/ERK pathway and receptor tyrosine kinases."[2][3] Cancer
Research.[1][2][3][4]

Wan, P. T., et al. (2004).[3] "Mechanism of activation of the RAF-ERK signaling pathway by
oncogenic mutations of B-RAF." Cell. [1][3]

PubChem Compound Summary. (2024). "(4-(Pyridin-2-yl)phenyl)methanol."[1][2][3][4]
National Center for Biotechnology Information.[1][2][3] [1][3]

Hajduk, P. J., & Greer, J. (2007).[3] "A decade of fragment-based drug design: strategic
advances and lessons learned."” Nature Reviews Drug Discovery.[1][2][3]

Bayer HealthCare Pharmaceuticals. (2007).[1][3] "Nexavar (Sorafenib) Prescribing
Information."[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/154631507
https://pubchem.ncbi.nlm.nih.gov/compound/1515239
https://pubchem.ncbi.nlm.nih.gov/compound/1515239
https://pubchem.ncbi.nlm.nih.gov/compound/154631507
https://www.manusaktteva.com/IntermediatesOf/Sorafenib
https://pubchem.ncbi.nlm.nih.gov/compound/1515239
https://pubchem.ncbi.nlm.nih.gov/compound/154631507
https://www.manusaktteva.com/IntermediatesOf/Sorafenib
https://pubchem.ncbi.nlm.nih.gov/compound/1515239
https://pubchem.ncbi.nlm.nih.gov/compound/1515239
https://www.manusaktteva.com/IntermediatesOf/Sorafenib
https://pubchem.ncbi.nlm.nih.gov/compound/1515239
https://pubchem.ncbi.nlm.nih.gov/compound/154631507
https://www.manusaktteva.com/IntermediatesOf/Sorafenib
https://pubchem.ncbi.nlm.nih.gov/compound/1515239
https://www.benchchem.com/product/b184991
https://pubchem.ncbi.nlm.nih.gov/compound/1515239
https://pubchem.ncbi.nlm.nih.gov/compound/154631507
https://pubchem.ncbi.nlm.nih.gov/compound/1515239
https://pubchem.ncbi.nlm.nih.gov/compound/154631507
https://www.manusaktteva.com/IntermediatesOf/Sorafenib
https://pubchem.ncbi.nlm.nih.gov/compound/1515239
https://www.benchchem.com/product/b184991
https://pubchem.ncbi.nlm.nih.gov/compound/154631507
https://www.manusaktteva.com/IntermediatesOf/Sorafenib
https://pubchem.ncbi.nlm.nih.gov/compound/1515239
https://pubchem.ncbi.nlm.nih.gov/compound/154631507
https://pubchem.ncbi.nlm.nih.gov/compound/1515239
https://pubchem.ncbi.nlm.nih.gov/compound/1515239
https://pubchem.ncbi.nlm.nih.gov/compound/154631507
https://www.manusaktteva.com/IntermediatesOf/Sorafenib
https://pubchem.ncbi.nlm.nih.gov/compound/1515239
https://pubchem.ncbi.nlm.nih.gov/compound/154631507
https://pubchem.ncbi.nlm.nih.gov/compound/1515239
https://pubchem.ncbi.nlm.nih.gov/compound/154631507
https://pubchem.ncbi.nlm.nih.gov/compound/1515239
https://www.benchchem.com/product/b071354?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071354?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Sources

1. Methyl 4-(4-(3-(4-((2-(Methylcarbamoyl)pyridin-4-yl)oxy)phenyl)ureido)phenoxy)picolinate |
C27H23N506 | CID 154631507 - PubChem [pubchem.ncbi.nim.nih.gov]

2. manusaktteva.com [manusaktteva.com]

3. (4-(Pyridin-2-yl)phenyl)methanol | C12H11NO | CID 1515239 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. (R)-(4-Chlorophenyl)(pyridin-2-yl)methanol|CAS 112966-26-4 [benchchem.com]

To cite this document: BenchChem. [Selectivity Profiling of (4-pyridin-2-
yloxyphenyl)methanol: A Fragment-Based Analysis Guide]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b071354/docs#selectivity-profiling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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